Cas no 2551117-35-0 (3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride)

• Product Name: 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride
• CAS No: 2551117-35-0
• MF: C₁₄H₂₄Cl₂N₂
• MW: 291.259761810303
• MDL: MFCD32874714
• CID: 5671926
• PubChem ID: 155822284
• Update Time: 2025-10-31

3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-N-[(piperidin-3-yl)methyl]aniline dihydrochloride
• EN300-27152249
• 2551117-35-0
• 3-Ethyl-N-(piperidin-3-ylmethyl)aniline;dihydrochloride
• 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride

• MDL： MFCD32874714
• Inchi： 1S/C14H22N2.2ClH/c1-2-12-5-3-7-14(9-12)16-11-13-6-4-8-15-10-13;;/h3,5,7,9,13,15-16H,2,4,6,8,10-11H2,1H3;2*1H
• InChI Key： IOESYWBHTXEYDT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(CNC2C=CC=C(CC)C=2)C1

Computed Properties

• Exact Mass: 290.1316542g/mol
• Monoisotopic Mass: 290.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride

Introduction to 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride (CAS No. 2551117-35-0)

3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride, identified by the CAS number 2551117-35-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of amine derivatives and has garnered attention due to its potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly its piperidine and aniline moieties, contribute to its unique chemical properties and biological activities, making it a subject of extensive research interest.

The molecular structure of 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride consists of a benzene ring substituted with an ethyl group and an aniline moiety, connected to a piperidine ring through a methylene bridge. This arrangement imparts specific steric and electronic characteristics that influence its interactions with biological targets. The presence of the piperidine ring enhances the compound's solubility and stability, while the aniline group contributes to its ability to engage in hydrogen bonding, a critical factor in drug-receptor interactions.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride. Researchers have been investigating its potential as a lead compound for the development of novel therapeutic agents. Studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The dihydrochloride salt form enhances the compound's bioavailability and shelf stability, making it more suitable for further preclinical and clinical investigations.

One of the most compelling aspects of 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride is its versatility in medicinal chemistry. The piperidine scaffold is a common motif in many approved drugs due to its ability to modulate biological pathways effectively. By incorporating this moiety into the molecule, researchers can fine-tune its pharmacokinetic and pharmacodynamic properties. Additionally, the aniline group provides a site for further functionalization, allowing for the creation of analogs with enhanced potency and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride for potential drug candidates. Molecular docking studies have revealed that this compound can interact with target proteins in multiple ways, suggesting its potential as a multitargeted drug. This capability is particularly valuable in addressing complex diseases that involve multiple pathological pathways.

The synthesis of 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride involves multi-step organic reactions, including nucleophilic substitution, alkylation, and salt formation. The synthetic route must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

From a regulatory perspective, 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride must comply with stringent guidelines set by pharmaceutical authorities to ensure safety and efficacy. Preclinical studies are essential to evaluate its toxicity profile, pharmacokinetics, and interaction with other drugs. These studies provide crucial data for determining the appropriate dosage and administration routes for potential therapeutic use.

The future prospects of 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride in drug development are promising. Ongoing research aims to explore its mechanisms of action and identify new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical trials. As our understanding of disease mechanisms evolves, compounds like 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride may play a pivotal role in next-generation therapies.

In conclusion, 3-ethyl-N-(piperidin-3-yl)methylaniline dihydrochloride (CAS No. 2551117-35-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientific knowledge continues to expand, this compound is poised to contribute to innovative treatments for various human diseases.